Cas no 88343-04-8 (6-Quinolinol, 1,2,3,4-tetrahydro-1-methyl-8-(2-propenyl)-)

• Product name: 6-Quinolinol, 1,2,3,4-tetrahydro-1-methyl-8-(2-propenyl)-
• CAS No: 88343-04-8
• MF: C₁₃H₁₇NO
• MW: 203.28018
• CID: 636423
• PubChem ID: 13184569

6-Quinolinol, 1,2,3,4-tetrahydro-1-methyl-8-(2-propenyl)- Chemical and Physical Properties

Names and Identifiers

• 6-Quinolinol, 1,2,3,4-tetrahydro-1-methyl-8-(2-propenyl)-
• 1-methyl-8-prop-2-enyl-3,4-dihydro-2H-quinolin-6-ol
• 88343-04-8
• DTXSID20525609
• 1-Methyl-8-(prop-2-en-1-yl)-1,2,3,4-tetrahydroquinolin-6-ol
• 8-Allyl-1-methyl-1,2,3,4-tetrahydroquinolin-6-ol
• SCHEMBL14283949

• Inchi： InChI=1S/C13H17NO/c1-3-5-10-8-12(15)9-11-6-4-7-14(2)13(10)11/h3,8-9,15H,1,4-7H2,2H3
• InChI Key： UFDWIRSOBMAKNT-UHFFFAOYSA-N
• SMILES： CN1CCCC2=C1C(=CC(=C2)O)CC=C

Computed Properties

• Exact Mass: 203.131014166g/mol
• Monoisotopic Mass: 203.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 23.5Ų